Cas no 286464-49-1 (1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride)

• Product Name: 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride
• CAS No: 286464-49-1
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• MDL: MFCD00674132
• CID: 2138584
• Update Time: 2025-06-10

1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-1-piperazine hydrochloride
• 1-(5-chloro-2-methoxyphenyl)piperazine hydrochloride
• 1-(5-chloro-2-methoxyphenyl)piperazine HCl
• 1-(5-chloro-2-methoxy-phenyl)-piperazine hcl
• 1-(5-chloro-2-methoxyphenyl)-piperazine hydrochloride
• 1-(5-Chloro-2-methoxy-phenyl)-piperazine hydrochloride
• 4-chloro-1-methoxy-2-piperazinylbenzene, chloride
• NTLFAHFTZBIIPG-UHFFFAOYSA-N
• SBB003080
• VP70168
• AB009297
• 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride

• MDL： MFCD00674132
• Inchi： 1S/C11H15ClN2O.ClH/c1-15-11-3-2-9(12)8-10(11)14-6-4-13-5-7-14;/h2-3,8,13H,4-7H2,1H3;1H
• InChI Key： NTLFAHFTZBIIPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1CCNCC1)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 24.5

Additional information on 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride

1-(5-Chloro-2-methoxyphenyl)piperazine Hydrochloride: An Overview of Its Properties and Applications

1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride (CAS No. 286464-49-1) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 5-chloro-2-methoxyphenylpiperazine hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride is a white crystalline solid with a molecular formula of C₁₃H₁₆ClNO₂. The compound features a piperazine ring substituted with a 5-chloro-2-methoxyphenyl group, which imparts specific pharmacological properties. The presence of the chlorine and methoxy groups on the phenyl ring enhances the compound's lipophilicity and stability, making it suitable for various pharmaceutical applications.

The solubility of 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride in water is moderate, and it is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in both laboratory research and industrial processes. Additionally, the compound exhibits good thermal stability, which is crucial for maintaining its integrity during storage and handling.

Synthesis Methods

The synthesis of 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride can be achieved through several routes, each with its advantages and limitations. One common method involves the reaction of 5-chloro-2-methoxyaniline with 1-bromopiperidine in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product after purification by recrystallization or column chromatography.

An alternative synthetic route involves the condensation of 5-chloro-2-methoxybenzaldehyde with piperazine in an acidic medium. This method often requires careful control of reaction conditions to avoid side reactions and ensure high yields. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Pharmacological Properties and Applications

1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride has been extensively studied for its potential therapeutic effects. Research has shown that this compound exhibits significant activity as a serotonin receptor agonist, particularly at the 5-HT_1A receptor subtype. This property makes it a promising candidate for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.

Clinical trials have demonstrated that 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride can effectively modulate serotonin levels in the brain, leading to improved mood and reduced anxiety symptoms. Additionally, preclinical studies have indicated that the compound may have neuroprotective effects, potentially reducing neuronal damage associated with neurodegenerative diseases such as Alzheimer's disease.

Beyond its neurological applications, 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and potential use in treating inflammatory conditions such as arthritis. The compound's ability to modulate immune responses makes it an attractive target for further research and development.

Safety and Toxicology

The safety profile of 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride is an important consideration for its use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in clinical trials.

Potential side effects may include mild gastrointestinal discomfort, dizziness, and drowsiness. However, these effects are typically transient and can be managed through dose adjustment or supportive care. Long-term safety data are still being collected to ensure that the compound remains safe for prolonged use.

Conclusion

In conclusion, 1-(5-Chloro-2-methoxyphenyl)piperazine hydrochloride (CAS No. 286464-49-1) is a promising compound with a wide range of potential applications in the pharmaceutical industry. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in modern medicine.